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Compound of Interest

Compound Name: Butenol

Cat. No.: B1619263 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical waste is a critical aspect of laboratory operations. This guide

provides essential safety and logistical information for the proper disposal of butanol, a

common laboratory solvent. Adherence to these procedures is vital to protect personnel,

prevent environmental contamination, and maintain regulatory compliance.

Immediate Safety and Handling Protocols

Butanol is a flammable liquid that can cause serious eye irritation and may lead to drowsiness

or dizziness.[1] Therefore, it must be handled with appropriate precautions in a well-ventilated

area, preferably within a chemical fume hood.[2][3] Before initiating any disposal procedures, it

is mandatory for all personnel to be equipped with the appropriate Personal Protective

Equipment (PPE), including:

Safety goggles or a face shield[1]

Chemical-resistant gloves (Nitrile rubber is often recommended)[4]

A flame-retardant lab coat[1]

An eyewash station and a safety shower must be readily accessible in the event of an

emergency.[2]

Spill Response
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In the case of a butanol spill, the area should be evacuated, and all sources of ignition must be

removed.[2][4] The spill should be contained using an inert absorbent material, such as sand,

vermiculite, or earth.[1][2] Non-sparking tools must be used to collect the absorbed material,

which should then be placed in a properly labeled, sealed container for hazardous waste

disposal.[1][2]

Step-by-Step Butanol Disposal Procedure
The disposal of butanol must be managed as hazardous waste. Never pour butanol down the

drain, as this can lead to environmental contamination and create a fire or explosion hazard in

the plumbing system.[1]

Waste Collection: Collect all butanol waste in a designated, leak-proof, and chemically

compatible container.[2] Do not mix butanol with other waste streams unless explicitly

permitted by your institution's hazardous waste management guidelines.

Container Labeling: The waste container must be clearly labeled with "Hazardous Waste"

and the full chemical name, "Butanol".[2] All components of a waste mixture should be listed.

Secure Storage: Keep the waste container tightly sealed to prevent the release of flammable

vapors.[2][4] Store the container in a cool, dry, and well-ventilated area designated for

hazardous waste.[1][5] This storage area must be away from sources of ignition and

incompatible materials.[1][5]

Arrange for Disposal: Contact your institution's Environmental Health and Safety (EHS) office

or a licensed hazardous waste disposal contractor to arrange for the collection and disposal

of the waste.[1][4] Provide them with the Safety Data Sheet (SDS) for butanol.[2]

Documentation: Maintain a detailed record of the waste generated, including the chemical

name, quantity, and the date of disposal, in accordance with institutional policies and local

regulations.[2]

The preferred method for the disposal of butanol is incineration in a permitted hazardous waste

incinerator to ensure its complete destruction.[1][4][6]

Quantitative Data for n-Butanol
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The following table summarizes key quantitative data for n-butanol, which is essential for its

safe handling and disposal.

Property Value

Molecular Formula C₄H₁₀O

UN Number 1120

Flash Point 91 °C (195.8 °F) - closed cup[2]

Boiling Point 55 °C at 0.50 mm Hg[2]

Reportable Quantity (RQ) 5000 lbs[4]

Storage Class 3 - Flammable liquids

Butanol Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of butanol in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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